Cas no 51871-62-6 ((S)-3-(Boc-amino)-4-phenylbutyric acid)
(S)-3-(Boc-amino)-4-phenylbutyric acid Chemical and Physical Properties
Names and Identifiers
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- (S)-3-(Boc-Amino)-4-phenylbutyric acid
- (S)-3-(tert-Butyloxycarbonyl)amino-4-phenylbutyric acid
- Boc-L-Beta-Homophenylalanine
- Boc-β-HoPhe-OH
- Boc-L-beta-HPhe-OH
- BOC-L-ß-HOMOPHENYLALANINE
- Boc-β-HoMophe-OH
- Boc-L-β-homophenylalanine
- Boc-L-β-Homophe-OH
- (S)-3-[(tert-Butoxycarbonyl)amino]-4-phenylbutanoic Acid
- (S)-3-[(tert-Butoxycarbonyl)amino]-4-phenylbutyric Acid
- Boc-beta-HoPhe-OH
- Boc--HoPhe-OH
- N-Boc-L-beta-homophenylalanine
- (3S)-3-(tert-butoxycarbonylamino)-4-phenyl-butanoic acid
- (S)-3-((tert-butoxycarbonyl)amino)-4-phenylbutanoic acid
- (3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-phenylbutanoic acid
- (3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-phenyl-butanoic acid
- (3S)-3-[[(2-methylpropan-2-yl)oxy-oxomethyl]amino]-4-phenylbutanoic acid
- PubChem121
- (S)-3-(Boc-amino)-4-phenylbutyric acid
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- MDL: MFCD01076271
- Inchi: 1S/C15H21NO4/c1-15(2,3)20-14(19)16-12(10-13(17)18)9-11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,16,19)(H,17,18)/t12-/m0/s1
- InChI Key: ACKWQHCPHJQANL-LBPRGKRZSA-N
- SMILES: O(C(N[C@H](CC(=O)O)CC1C=CC=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 279.14713
- Monoisotopic Mass: 279.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.4
- Topological Polar Surface Area: 75.6
Experimental Properties
- Color/Form: Not available
- Density: 1.139
- Melting Point: 104.0 to 108.0 deg-C
- Boiling Point: 444.8°C at 760 mmHg
- Flash Point: 222.8°C
- PSA: 75.63
- LogP: 2.98800
- Optical Activity: [α]20/D −19.0±2°, c = 1% in methylene chloride
- Solubility: Not available
(S)-3-(Boc-amino)-4-phenylbutyric acid Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: 24/25
- HazardClass:IRRITANT
- Storage Condition:Sealed in dry,Room Temperature(BD21172)
(S)-3-(Boc-amino)-4-phenylbutyric acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM220083-1g |
Boc-L-beta-homophenylalanine |
51871-62-6 | 97% | 1g |
$141 | 2021-06-09 | |
| Chemenu | CM220083-5g |
Boc-L-beta-homophenylalanine |
51871-62-6 | 97% | 5g |
$515 | 2021-06-09 | |
| Alichem | A019064223-5g |
Boc-L-beta-homophenylalanine |
51871-62-6 | 97% | 5g |
$523.77 | 2023-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B843437-250mg |
Boc-β-HoPhe-OH |
51871-62-6 | 97% | 250mg |
¥358.20 | 2022-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HT914-200mg |
(S)-3-(Boc-amino)-4-phenylbutyric acid |
51871-62-6 | 97% | 200mg |
233.0CNY | 2021-08-05 | |
| TRC | B630100-10mg |
(S)-3-(Boc-amino)-4-phenylbutyric Acid |
51871-62-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B630100-50mg |
(S)-3-(Boc-amino)-4-phenylbutyric Acid |
51871-62-6 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B630100-100mg |
(S)-3-(Boc-amino)-4-phenylbutyric Acid |
51871-62-6 | 100mg |
$ 80.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B843437-1g |
Boc-β-HoPhe-OH |
51871-62-6 | 97% | 1g |
¥862.20 | 2022-09-02 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | ARK-2002-25g |
(S)-3-(Boc-amino)-4-phenylbutyric acid |
51871-62-6 | 99% | 25g |
$1150 | 2023-09-07 |
(S)-3-(Boc-amino)-4-phenylbutyric acid Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on (S)-3-(Boc-amino)-4-phenylbutyric acid
Comprehensive Overview of (S)-3-(Boc-amino)-4-phenylbutyric acid (CAS No. 51871-62-6)
(S)-3-(Boc-amino)-4-phenylbutyric acid (CAS No. 51871-62-6) is a chiral intermediate widely utilized in pharmaceutical synthesis and peptide chemistry. This compound features a Boc-protected amino group and a phenylbutyric acid backbone, making it a versatile building block for drug discovery and bioconjugation. Its high enantiomeric purity and stability under mild conditions have garnered significant attention from researchers exploring peptide-based therapeutics and small-molecule APIs.
In recent years, the demand for chiral synthons like (S)-3-(Boc-amino)-4-phenylbutyric acid has surged due to advancements in targeted drug delivery and precision medicine. Search trends reveal growing interest in its applications for protease inhibitor design and neurological disorder research, particularly in modulating protein-protein interactions. The compound’s carboxylate functionality allows efficient coupling with amines, while the Boc group provides orthogonal protection in multi-step syntheses.
From a synthetic perspective, CAS 51871-62-6 serves as a key precursor for non-natural amino acid derivatives, often employed in peptidomimetics and biodegradable polymers. Analytical studies highlight its compatibility with solid-phase peptide synthesis (SPPS) and click chemistry protocols. Researchers frequently inquire about optimal storage conditions (recommended: -20°C under inert atmosphere) and HPLC purification methods to maintain its stereochemical integrity.
The pharmaceutical industry values this compound for constructing conformationally constrained scaffolds, especially in GPCR-targeted drugs. Recent publications demonstrate its utility in developing allosteric modulators for metabolic diseases. Its low cytotoxicity profile (as per OECD 423 guidelines) further supports adoption in biocompatible material development. Patent analyses show increasing use in sustained-release formulations and prodrug strategies.
Quality control of (S)-3-(Boc-amino)-4-phenylbutyric acid typically involves chiral HPLC (≥99% ee) and NMR spectroscopy to verify the absence of diastereomeric impurities. Suppliers often provide certificates of analysis detailing residual solvent levels (meeting ICH Q3C standards) and heavy metal content (tested via ICP-MS). These specifications are critical for compliance with FDA GMP requirements in clinical-stage manufacturing.
Emerging applications include its incorporation into fluorescent probes for cellular imaging and linker molecules in antibody-drug conjugates (ADCs). The compound’s pH-dependent solubility (soluble in DMSO, DMF; sparingly soluble in water) enables flexible formulation design. Computational modeling studies suggest potential in designing enzyme inhibitors through molecular docking simulations leveraging its rigid phenyl moiety.
Environmental considerations for CAS 51871-62-6 include biodegradability assessments (OECD 301 series) and green chemistry approaches to its synthesis. Recent process optimizations have reduced E-factor values by implementing catalytic bocylation and continuous flow reactors. These improvements address growing industry focus on sustainable pharmaceutical manufacturing.
For researchers investigating structure-activity relationships (SAR), this compound offers modularity for introducing bioisosteric replacements or polar functional groups. Its crystalline form (characterized by XRPD) ensures batch-to-batch reproducibility, a critical factor in preclinical development. Thermal stability studies (DSC/TGA) confirm decomposition only above 180°C, facilitating lyophilization processes.
The global market for (S)-3-(Boc-amino)-4-phenylbutyric acid reflects expansion in contract research organizations and generic API production. Regulatory filings increasingly reference this compound in ICH M7-compliant mutagenicity assessments. Its role in peptide vaccine development has gained prominence during pandemic-era research into epitope presentation systems.
Future directions include exploration in metal-organic frameworks (MOFs) for drug encapsulation and artificial enzyme design. The compound’s hydrogen-bonding capacity and stereocenter make it attractive for supramolecular chemistry applications. Ongoing clinical trials involving derivatives highlight its potential in orphan drug development for rare genetic disorders.